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For Researchers, Scientists, and Drug Development Professionals

Introduction
Roridin H belongs to the trichothecene class of mycotoxins, which are sesquiterpenoid

secondary metabolites produced by various fungi.[1] These compounds exhibit a wide range of

biological activities, including potent cytotoxicity, making them of interest in drug development,

particularly in oncology. The complex macrocyclic structure of roridins necessitates powerful

analytical techniques for accurate structural elucidation and characterization. Nuclear Magnetic

Resonance (NMR) spectroscopy is the principal and most powerful technique for determining

the intricate three-dimensional structure and stereochemistry of trichothecenes like Roridin H.

[1] This application note provides a detailed overview and experimental protocols for the

structural analysis of Roridin H using a suite of one-dimensional (1D) and two-dimensional

(2D) NMR experiments.

The structural backbone of Roridin H, a macrocyclic trichothecene, presents a unique set of

challenges and opportunities for NMR analysis. Key structural features that can be identified

using NMR include the characteristic 12,13-epoxide ring, a common feature in all

trichothecenes, and the complex macrocyclic ester bridge. The analysis of scalar couplings (J-
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couplings) in ¹H NMR spectra provides critical information about the dihedral angles between

adjacent protons, helping to define the relative stereochemistry of the molecule. Furthermore,

through-space correlations observed in Nuclear Overhauser Effect (NOE) experiments are

instrumental in confirming the spatial proximity of protons, which is crucial for defining the

overall conformation of the macrocyclic ring.

Data Presentation: NMR Chemical Shift
Assignments for Roridin H
The following tables summarize the ¹H and ¹³C NMR chemical shift assignments for a

representative Roridin H analog, 8α-hydroxyroridin H, typically recorded in deuterated

chloroform (CDCl₃). Chemical shifts (δ) are reported in parts per million (ppm) relative to a

tetramethylsilane (TMS) internal standard.

Table 1: ¹H NMR Data for a Roridin H Analog (8α-hydroxyroridin H) in CDCl₃
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Position
Chemical Shift (δ
ppm)

Multiplicity J-coupling (Hz)

2 5.78 d 5.5

3 4.15 d 5.5

4 3.85 br d 4.0

7 4.20 m

8 4.50 d 3.5

10 6.00 dd 8.5, 5.0

11 3.90 d 5.0

13 3.05 d 4.0

13' 2.80 d 4.0

14 0.85 s

15 3.75 d 12.0

15' 3.50 d 12.0

16 1.80 s

2' 5.90 d 16.0

3' 7.20 m

4' 6.15 m

5' 6.10 m

6' 4.80 m

7' 2.50 m

7' 2.30 m

13' 1.10 d 6.5

Data is representative and compiled from literature on closely related roridin analogs.
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Table 2: ¹³C NMR Data for a Roridin H Analog (8α-hydroxyroridin H) in CDCl₃
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Position Chemical Shift (δ ppm)

2 78.5

3 70.1

4 74.5

5 48.2

6 43.0

7 68.0

8 75.0

9 140.1

10 118.2

11 66.5

12 65.0

13 47.5

14 7.0

15 62.5

16 23.0

1' 166.0

2' 121.0

3' 145.0

4' 128.0

5' 135.0

6' 70.5

7' 35.0

1' 165.5

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1236644?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


13' 21.0

Data is representative and compiled from literature on closely related roridin analogs.

Experimental Protocols
Detailed methodologies for the key NMR experiments required for the structural elucidation of

Roridin H are provided below.

Sample Preparation
Sample Purity: Ensure the Roridin H sample is of high purity (>95%), as impurities can

complicate spectral analysis. Purification can be achieved using techniques such as high-

performance liquid chromatography (HPLC).

Solvent Selection: Dissolve 5-10 mg of purified Roridin H in approximately 0.6 mL of

deuterated chloroform (CDCl₃). CDCl₃ is a common choice for trichothecenes as it is a good

solvent for this class of compounds and its residual solvent peak does not typically overlap

with key resonances. Other deuterated solvents such as methanol-d₄ or acetone-d₆ may be

used if solubility is an issue.

Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for

referencing the chemical shifts (δ = 0.00 ppm for both ¹H and ¹³C).

NMR Tube: Transfer the solution to a 5 mm high-resolution NMR tube.

NMR Data Acquisition
All NMR spectra should be acquired on a high-field NMR spectrometer (e.g., 400 MHz or

higher) equipped with a cryoprobe for enhanced sensitivity.

Pulse Sequence: Standard single-pulse sequence.

Spectral Width: 12-16 ppm.

Acquisition Time: 2-3 seconds.
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Relaxation Delay: 1-2 seconds.

Number of Scans: 16-64, depending on the sample concentration.

Temperature: 298 K.

Pulse Sequence: Proton-decoupled single-pulse sequence (e.g., zgpg30).

Spectral Width: 200-240 ppm.

Acquisition Time: 1-2 seconds.

Relaxation Delay: 2-5 seconds.

Number of Scans: 1024-4096, due to the low natural abundance of ¹³C.

The COSY experiment is crucial for identifying proton-proton spin systems through scalar

couplings, typically over two to three bonds.

Pulse Sequence: Gradient-selected COSY (e.g., cosygpqf).

Spectral Width: 12-16 ppm in both dimensions.

Number of Increments: 256-512 in the indirect dimension (t₁).

Number of Scans per Increment: 2-8.

Relaxation Delay: 1.5-2.0 seconds.

The HSQC experiment correlates protons directly to their attached carbons (one-bond ¹H-¹³C

correlation).

Pulse Sequence: Gradient-selected, sensitivity-enhanced HSQC (e.g., hsqcedetgpsisp2.3).

¹H Spectral Width: 12-16 ppm.

¹³C Spectral Width: 180-200 ppm.

Number of Increments: 128-256 in the indirect dimension (t₁).
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Number of Scans per Increment: 4-16.

Relaxation Delay: 1.5-2.0 seconds.

The HMBC experiment reveals correlations between protons and carbons over longer ranges

(typically 2-4 bonds), which is essential for connecting different spin systems and identifying

quaternary carbons.

Pulse Sequence: Gradient-selected HMBC (e.g., hmbcgplpndqf).

¹H Spectral Width: 12-16 ppm.

¹³C Spectral Width: 200-220 ppm.

Number of Increments: 256-512 in the indirect dimension (t₁).

Number of Scans per Increment: 8-32.

Relaxation Delay: 1.5-2.0 seconds.

Long-Range Coupling Delay: Optimized for a J-coupling of 8-10 Hz.

Data Processing and Analysis
Fourier Transformation: Apply Fourier transformation to the acquired free induction decays

(FIDs) to obtain the NMR spectra. For 2D data, this is performed in both dimensions.

Phasing and Baseline Correction: Carefully phase the spectra and apply baseline correction

to ensure accurate integration and peak picking.

Referencing: Reference the spectra to the TMS internal standard (0.00 ppm).

Peak Picking and Integration: Identify and integrate all peaks in the 1D spectra.

Correlation Analysis: Analyze the cross-peaks in the 2D spectra to establish connectivities.

Visualizations
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Experimental Workflow for Roridin H Structural
Elucidation
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Identify Spin Systems (COSY) ¹JCH Correlations (HSQC) Long-Range Correlations (HMBC)
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Caption: Workflow for the structural elucidation of Roridin H via NMR.

Key 2D NMR Correlations for Roridin H Structural
Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.benchchem.com/product/b1236644?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/36924814/
https://pubmed.ncbi.nlm.nih.gov/36924814/
https://www.benchchem.com/product/b1236644/docs#application-note-structural-analysis-of-roridin-h-using-nmr-spectroscopy
https://www.benchchem.com/product/b1236644/docs#application-note-structural-analysis-of-roridin-h-using-nmr-spectroscopy
https://www.benchchem.com/product/b1236644/docs#application-note-structural-analysis-of-roridin-h-using-nmr-spectroscopy
https://www.benchchem.com/product/b1236644/docs#application-note-structural-analysis-of-roridin-h-using-nmr-spectroscopy
https://www.benchchem.com/product/b1236644?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1236644?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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